Dendroviguiera puruana

Chemical Name	CAS	MF
3,10-Epoxy-1,3,8,15-tetrahydroxy-4,11(13)-germacradien-12,6-olide; (1α,3αOH,4Z,6α,8β,10β)-form, 8-(2-Methyl-2-propenoyl)	326606-56-8	C₁₉H₂₄O₈
1,8-Dihydroxy-3,11(13)-eudesmadien-12,6-olide; (1β,6α,8β,10β)-form, 8-O-(2,3-Epoxy-2-methylbutanoyl)	79396-19-3	C₂₀H₂₆O₆
3,10-Epoxy-4,5,8,15-tetrahydroxy-1-oxo-2,11(13)-germacradien-12,6-olide; (4ξ,5α,6α,8β,10β)-form, 8-(2-Methyl-2-propenoyl), 5-Ac	326793-85-5	C₂₁H₂₄O₁₀
eupalinin A	72947-94-5	C₂₂H₂₈O₈
1,10-Epoxy-3,8-dihydroxy-4,11(13)-germacradien-12,6-olide; (1β,3β,4Z,6α,8β,10α)-form, 8-O-(2-Hydroxymethyl-2Z-butenoyl), 3-Ac	326793-88-8	C₂₂H₂₈O₈
eupalinin A	72984-74-8	C₂₂H₂₈O₈
1,10-Epoxy-3,8-dihydroxy-4,11(13)-germacradien-12,6-olide; (1β,3β,4E,6α,8β,10α)-form, 8-O-(2,3-Epoxy-2-methylbutanoyl), 3-Ac	326793-89-9	C₂₂H₂₈O₈
Luteolin	491-70-3	C₁₅H₁₀O₆
1,10-Epoxy-3,8-dihydroxy-4,11(13)-germacradien-12,6-olide; (1β,3β,4Z,6α,8β,10α)-form, 3-Et ether, 8-angeloyl	326606-57-9	C₂₂H₃₀O₆
17,18-dehydroviguiepinin	75642-92-1	C₁₉H₂₀O₇

Related Literature

1. Synthesis of dihydroisoquinolinone-4-methylboronic esters via domino Heck/borylation using a structurally characterized palladacycle as a catalyst †

Jhansi Rani Morla,Dastagiri Reddy Nareddula RSC Adv., 2022,12, 6762-6771
2. High-pressure stabilization of argon fluorides†‡

Patryk Zaleski-Ejgierd Phys. Chem. Chem. Phys., 2016,18, 2309-2313
3. New challenges in fullerene chemistry

Chem. Commun., 2006, 2093-2104
4. Prospects of carbon capture, utilization and storage for mitigating climate change

Environ. Sci.: Adv., 2023,2, 409-423
5. Structural and conformational study of two solvates of a fulgenic acid derivative†

Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
6. Insights into the growth of nanoparticles in liquid polyol by thermal annealing†

Anastasiya Sergievskaya,Anna Fucikova,Jozef Vesely,Jérôme Cornil,David Cornil,Milan Dopita,Stephanos Konstantinidis Nanoscale Adv., 2021,3, 4780-4789
7. Phosphonium salt and ZnX2–PPh3 integrated hierarchical POPs: tailorable synthesis and highly efficient cooperative catalysis in CO2 utilization†

Wenlong Wang,Li Yan,Miao Jiang J. Mater. Chem. A, 2016,4, 16017-16027
8. The impact of vinylene bridges and side chain alkyl groups on the solid state structures of tricyanovinyl-substituted thiophenes†

Phuong-Truc T. Pham,Victor G. Young, Jr.,Mamoun M. Bader CrystEngComm, 2018,20, 128-132
9. Carbene based photochemical molecular assemblies for solar driven hydrogen generation†

Katrin Peuntinger,Simon Kaufhold,Lydia Petermann,Markus Wunderlin,Helmar Görls,Frank W. Heinemann,Jing Li,Thomas Drewello,Johannes G. Vos,Dirk M. Guldi Dalton Trans., 2014,43, 13683-13695
10. Overcharge protection of lithium-ion batteries with phenothiazine redox shuttles

New J. Chem., 2021,45, 3750-3755

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